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molecular formula C11H12N2OS B1269044 N-[(4-methoxyphenyl)methyl]-1,3-thiazol-2-amine CAS No. 384858-14-4

N-[(4-methoxyphenyl)methyl]-1,3-thiazol-2-amine

Cat. No. B1269044
CAS RN: 384858-14-4
M. Wt: 220.29 g/mol
InChI Key: YEBFQWDWWRXAOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09346798B2

Procedure details

N-(4-methoxybenzyl)thiazol-2-amine (INTERMEDIATE W) was prepared in a manner analogous to INTERMEDIATE A wherein 1,2,4-thiadiazol-5-amine was replaced with thiazole-2-amine
Name
INTERMEDIATE A
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1,2,4-thiadiazol-5-amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
thiazole-2-amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
INTERMEDIATE W

Identifiers

REACTION_CXSMILES
CO[C:3]1[CH:15]=[C:14]([O:16][CH3:17])[CH:13]=[CH:12][C:4]=1[CH2:5][NH:6][C:7]1[S:11]N=[CH:9][N:8]=1.S1C(N)=N[CH:20]=N1.S1C=CN=C1N>>[CH3:17][O:16][C:14]1[CH:13]=[CH:12][C:4]([CH2:5][NH:6][C:7]2[S:11][CH:20]=[CH:9][N:8]=2)=[CH:3][CH:15]=1

Inputs

Step One
Name
INTERMEDIATE A
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC1=C(CNC2=NC=NS2)C=CC(=C1)OC
Name
1,2,4-thiadiazol-5-amine
Quantity
0 (± 1) mol
Type
reactant
Smiles
S1N=CN=C1N
Step Two
Name
thiazole-2-amine
Quantity
0 (± 1) mol
Type
reactant
Smiles
S1C(=NC=C1)N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
INTERMEDIATE W
Type
product
Smiles
COC1=CC=C(CNC=2SC=CN2)C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.